BENGHE Foundational & Exploratory

Check Availability & Pricing

CAS number and molecular structure of 2-
(Morpholin-2-yl)ethanol

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2-(Morpholin-2-yl)ethanol

Cat. No.: B139509

An In-Depth Technical Guide to 2-(Morpholin-2-
yl)ethanol

This technical guide provides a comprehensive overview of the chemical compound 2-
(Morpholin-2-yl)ethanol, addressing its molecular structure, chemical identifiers, and available
technical data. A significant point of clarification is the distinction between this compound and
its more common structural isomer, 2-(Morpholin-4-yl)ethanol, for which a greater volume of
public data exists. This document is intended for researchers, scientists, and professionals in
drug development.

Compound Identification and Isomerism

2-(Morpholin-2-yl)ethanol is a heterocyclic organic compound featuring a morpholine ring
substituted at the C2 position with an ethanol group. It is crucial to distinguish it from its N-
substituted isomer, 2-(morpholin-4-yl)ethanol, where the ethanol group is attached to the
nitrogen atom at the 4-position. This structural difference significantly impacts their chemical
properties and biological activities.

The primary identifier for 2-(Morpholin-2-yl)ethanol is its CAS number: 132995-76-7.[1][2][3]
[4] Its hydrochloride salt is identified by CAS number 857214-74-5.[5][6][7] In contrast, the
more frequently cited isomer, 2-(morpholin-4-yl)ethanol (also known as N-(2-
Hydroxyethyl)morpholine), has the CAS number 622-40-2.[8][9][10][11]
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Caption: Molecular structures and CAS numbers of the two key isomers.

Technical Data for 2-(Morpholin-2-yl)ethanol

Publicly available data for 2-(Morpholin-2-yl)ethanol and its hydrochloride salt is limited. The

information is primarily confined to chemical identifiers and basic predicted properties.

Table 1: Physicochemical Properties of 2-(Morpholin-2-yl)ethanol and its Hydrochloride Salt

Property

CAS Number

2-(Morpholin-2-yl)ethanol

132995-76-7[1][12]

2-(Morpholin-2-yl)ethanol
HCI

857214-74-5[5][6]

Molecular Formula

C6H13NO2[1][4][12]

C6H14CINO2[5][6]

Molecular Weight 131.17 g/mol [1][12] 167.63 g/mol [5]
Boiling Point 235.3 £ 15.0 °C (Predicted)[12]  Not Available

) 1.019 + 0.06 g/cm? (Predicted) )
Density Not Available

[12]
pKa 14.87 + 0.10 (Predicted)[12] Not Available
Storage Temperature 2-8°C[12] -4°C to -20°C[7]
) Colorless crystal or crystalline
Appearance Not Available
powder[5]

- ] Soluble in water and common

Solubility Not Available

organic solvents[5]

| Melting Point | Not Available | ~185-190°C[5] |

Experimental Protocols

Detailed, peer-reviewed experimental protocols for the synthesis, purification, or application of

2-(Morpholin-2-yl)ethanol are not readily available in the public domain. One source

describes a general preparation for the hydrochloride salt but lists starting materials ("ethanol

and morpholine™) that would logically produce the 2-(Morpholin-4-yl)ethanol isomer, suggesting
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a potential inaccuracy in the description.[5] Due to the lack of validated experimental
workflows, researchers should rely on established principles of heterocyclic chemistry for its
synthesis, likely involving multi-step procedures starting from protected amino alcohols or other
suitable precursors.

Protocol Note

Note: The specific starting materials to selectively
- produce the 2-yl isomer are not detailed in the source.
The reaction of 'morpholine and ethanol’ would
conventionally yield the 4-yl isomer.

2-Morpholine Step 1:
Ethanol Reaction
Step 2: MESM 2-(Morpholin-2-yl)ethanol
[ ; ) Acid Treatment Hydrochloride
Hydrochloric \cid Treatment -
Acid

Click to download full resolution via product page

Caption: General workflow for hydrochloride salt formation, with a note on ambiguity.

In-Depth Profile of the Isomer: 2-(Morpholin-4-
yl)ethanol (CAS 622-40-2)

Given the scarcity of data on the 2-yl isomer, this section provides a detailed guide to the well-
documented 4-yl isomer, 2-(Morpholin-4-yl)ethanol, as a valuable reference for researchers
working with related structures.

This compound is a colorless to yellow liquid used as an intermediate in organic synthesis,
particularly in the pharmaceutical industry.[11] For example, it is a derivative of morpholine
used in preparing ester prodrugs of naproxen.[10][11] It has also been shown to induce DNA
repair in primary cultures of rat hepatocytes.[10]

Table 2: Quantitative Physicochemical Data for 2-(Morpholin-4-yl)ethanol
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Property Value Source(s)
CAS Number 622-40-2 [8][9]
Molecular Formula C6H13NO2 [8][13]
Molecular Weight 131.17 g/mol [8]
Appearance Clear colorless to yellow liquid [11]
Melting Point -1°C [13][14]
Boiling Point 223-225 °C [13]
Density 1.083 g/mL at 25 °C [14][15]
Refractive Index n20/D 1.476 [14][15]
Flash Point 211 °F (~99.4 °C) [14]
Water Solubility Miscible [14]

pH 10.7 (100g/L solution at 20°C) [14][15]

| LogP | -1.32 at 25°C |[15] |

Table 3: Toxicological Data for 2-(Morpholin-4-yl)ethanol

Test Species Route Value Source(s)
LD50 Rat Oral 5500 mg/kg [16]
LD50 Guinea Pig Dermal 2500 mg/kg [16]
LD50 Rabbit Skin >16 g/kg [16]
Draize Test Rabbit Eye 20 mg (Severe) [16]

| Draize Test | Rabbit | Eye | 20 mg/24H (Moderate) |[16] |

Summary and Conclusion
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2-(Morpholin-2-yl)ethanol (CAS 132995-76-7) is a distinct chemical entity for which detailed
public data, particularly regarding experimental protocols and biological activity, is sparse.
Researchers must exercise caution to distinguish it from its widely documented N-substituted
isomer, 2-(morpholin-4-yl)ethanol (CAS 622-40-2). While the fundamental properties of the 2-yl
isomer can be predicted, further empirical studies are required to fully characterize its
physicochemical behavior, reactivity, and potential applications in drug development and other
scientific fields. This guide provides the available data for the specified compound and offers a
comprehensive profile of its common isomer as a critical reference point.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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